Cas no 397291-10-0 (2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid)

2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid is a versatile organic compound with significant applications in medicinal chemistry. Its unique triazole ring structure and sulfanyl group confer notable stability and reactivity, making it suitable for synthesizing diverse pharmaceuticals. This compound's ability to form stable conjugates with other molecules enhances its potential in drug discovery.
2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid structure
397291-10-0 structure
Product Name:2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid
CAS No:397291-10-0
MF:C7H12N4O2S
MW:216.260779380798
MDL:MFCD03035805
CID:3049187
PubChem ID:4639375
Update Time:2025-07-19

2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
    • [(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
    • CS-0239598
    • STL264788
    • 397291-10-0
    • 2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]aceticacid
    • 2-((4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl)acetic acid
    • IDI1_009966
    • SR-01000009357
    • AKOS002221466
    • 982-136-9
    • HMS1422P09
    • EN300-215842
    • IFLab1_003859
    • SR-01000009357-1
    • Z367664906
    • XQA29110
    • 2-[(4-amino-5-propyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
    • 2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid
    • MDL: MFCD03035805
    • Inchi: 1S/C7H12N4O2S/c1-2-3-5-9-10-7(11(5)8)14-4-6(12)13/h2-4,8H2,1H3,(H,12,13)
    • InChI Key: MMMSXTGJVFHQHI-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NN=C(CCC)N1N

Computed Properties

  • Exact Mass: 216.06809681Da
  • Monoisotopic Mass: 216.06809681Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 119Ų

2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A639388-10mg
2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic Acid
397291-10-0
10mg
$ 50.00 2022-06-07
TRC
A639388-50mg
2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic Acid
397291-10-0
50mg
$ 160.00 2022-06-07
TRC
A639388-100mg
2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic Acid
397291-10-0
100mg
$ 230.00 2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1310268-50mg
2-[(4-amino-5-propyl-4h-1,2,4-triazol-3-yl)sulfanyl]acetic acid
397291-10-0 95%
50mg
¥1814.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1310268-100mg
2-[(4-amino-5-propyl-4h-1,2,4-triazol-3-yl)sulfanyl]acetic acid
397291-10-0 95%
100mg
¥2736.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1310268-250mg
2-[(4-amino-5-propyl-4h-1,2,4-triazol-3-yl)sulfanyl]acetic acid
397291-10-0 95%
250mg
¥3888.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1310268-500mg
2-[(4-amino-5-propyl-4h-1,2,4-triazol-3-yl)sulfanyl]acetic acid
397291-10-0 95%
500mg
¥7322.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1310268-1g
2-[(4-amino-5-propyl-4h-1,2,4-triazol-3-yl)sulfanyl]acetic acid
397291-10-0 95%
1g
¥9504.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1310268-2.5g
2-[(4-amino-5-propyl-4h-1,2,4-triazol-3-yl)sulfanyl]acetic acid
397291-10-0 95%
2.5g
¥18612.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1310268-5g
2-[(4-amino-5-propyl-4h-1,2,4-triazol-3-yl)sulfanyl]acetic acid
397291-10-0 95%
5g
¥27540.00 2024-05-15
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd